3-chloro-N-(propan-2-yl)pyridin-2-amine

• IUPAC Name: 3-chloro-N-propan-2-ylpyridin-2-amine
• InChI: InChI=1S/C8H11ClN2/c1-6(2)11-8-7(9)4-3-5-10-8/h3-6H,1-2H3,(H,10,11)
• InChI Key: DSLBJSWXMLRKQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C(C=CC=N1)Cl
• Molecular Formula: C8H11ClN2
• Molecular Weight: 170.64 g/mol

Description

3-Chloro-N-(propan-2-yl)pyridin-2-amine, also known as 3-chloropyridine-2-amine or 3-Chloropyridine-2-amine N-propyl, is an organic compound that is widely used in the pharmaceutical and chemical industries. It is an important intermediate in the synthesis of various drugs and other organic compounds. It has a wide range of applications in the fields of medicine, chemistry, and biochemistry.

Scientific Research Applications

Complexation and Ligand Behavior

One study focused on the complexation behaviors of related pyridine derivatives with metals. For instance, Hakimi et al. (2013) investigated the condensation of 2-pyridinecarbaldehyde with N-(2-aminoethyl)propane-1,3-diamine, leading to ligands that complex with cadmium(II), demonstrating potential in materials science for creating specific metal-organic frameworks (Hakimi et al., 2013).

Synthetic Chemistry and Catalysis

In synthetic chemistry, aminations of halopyridines play a crucial role in constructing nitrogen-containing heterocycles. Pieterse and Hertog (2010) elaborated on the rearrangements during aminations of halopyridines, potentially involving a pyridyne intermediate, crucial for the synthesis of various aminopyridines and their derivatives, which are valuable in medicinal chemistry and material science (Pieterse & Hertog, 2010).

Another aspect of research is the general and scalable formation of amide bonds with epimerization-prone substrates using T3P and pyridine, as reported by Dunetz et al. (2011). This method provides a practical approach for coupling various acid substrates and amines, including anilines, to produce amides in high yields with minimal epimerization, suggesting applications in pharmaceutical synthesis and material science (Dunetz et al., 2011).

Material Science and Polymerization

In the field of material science and polymerization, novel Cobalt(II) complexes containing N,N-di(2-picolyl)amine-based ligands have been synthesized and characterized for their application towards methyl methacrylate polymerization, as reported by Ahn et al. (2016). This research demonstrates the potential of such complexes in catalyzing polymer formations, which could have implications in developing new materials (Ahn et al., 2016).